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Introduction
Sodium hexahydroxostannate(IV), systematically named sodium hexahydroxidostannate(IV),

and its historically referenced form, sodium stannate trihydrate, are inorganic compounds of

tin that garner significant interest across various scientific and industrial domains. While

historically referred to by different names and chemical formulas, modern analytical techniques

confirm they are essentially the same compound in the solid state, with the

hexahydroxostannate(IV) anion, [Sn(OH)₆]²⁻, being the more accurate representation of its

structure. This guide provides a comprehensive technical overview of its chemical properties,

synthesis, and key applications, with a focus on detailed experimental protocols and

comparative data for researchers and professionals in drug development and other scientific

fields.

Chemical Identity and Nomenclature
The primary source of confusion often lies in the nomenclature and chemical representation of

this compound.

Sodium Hexahydroxostannate(IV): This is the current, systematically correct name. It

accurately describes the central tin(IV) atom coordinated to six hydroxide ligands. Its
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chemical formula is Na₂[Sn(OH)₆].[1]

Sodium Stannate Trihydrate: This is an older, yet still commonly used name. It represents

the compound as a hydrated salt of a hypothetical stannic acid, with the chemical formula

Na₂SnO₃·3H₂O.[2][3]

It is crucial to understand that these two representations refer to the same chemical entity. The

"trihydrate" in the older nomenclature accounts for the hydrogen and oxygen atoms that are

now understood to be part of the hexahydroxo complex.

Comparative Physicochemical Properties
A summary of the key physicochemical properties is presented in the table below for easy

comparison.
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Property

Sodium
Hexahydroxostannate(IV) /
Sodium Stannate
Trihydrate

Anhydrous Sodium
Stannate

Chemical Formula
Na₂[Sn(OH)₆] or

Na₂SnO₃·3H₂O
Na₂SnO₃

Molar Mass 266.73 g/mol [4] 212.69 g/mol

Appearance
White to off-white crystalline

powder or colorless crystals.[3]
-

CAS Number

12027-70-2 (for Na₂[Sn(OH)₆])

/ 12209-98-2 (for

Na₂SnO₃·3H₂O)[2]

12058-66-1[1]

Solubility in Water

Soluble.[2] 46 g/100 g at 0°C;

43.7 g/100 g at 20°C; 38.9

g/100 g at 40°C.

-

Solubility in other solvents
Insoluble in ethanol and

acetone.
-

Melting Point Decomposes at 140 °C. -

Density Approximately 3.03 g/cm³ -

Crystal Structure Trigonal -

Synthesis and Manufacturing
Sodium hexahydroxostannate(IV) can be synthesized through several laboratory and industrial

methods.

Laboratory Synthesis from Metallic Tin
A common laboratory-scale synthesis involves the oxidation of metallic tin in an alkaline

medium.

Reaction Pathway:
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Reactants

Product

Sn (metallic tin)

Na₂[Sn(OH)₆] (sodium hexahydroxostannate(IV))

+ NaOH, H₂O₂

NaOH (sodium hydroxide) H₂O₂ (hydrogen peroxide)

Click to download full resolution via product page

Figure 1: Synthesis of Sodium Hexahydroxostannate(IV) from Tin.

Experimental Protocol:

Reaction Setup: In a well-ventilated fume hood, place 50.0 g of tin foil or granules in a 1 L

beaker.

Alkaline Solution Preparation: Carefully prepare a 20% (w/v) sodium hydroxide solution by

dissolving 100 g of NaOH pellets in 500 mL of deionized water. Caution: This process is

highly exothermic.

Reaction Initiation: Slowly add the sodium hydroxide solution to the beaker containing the tin.

Oxidation: While stirring the mixture, cautiously add 30% hydrogen peroxide solution

dropwise. The reaction is exothermic and will produce hydrogen gas. Maintain a controlled

addition rate to prevent excessive foaming and temperature increase.

Digestion: After the tin has completely dissolved, gently heat the solution to 80-90 °C for 1

hour to ensure complete reaction and to decompose any excess hydrogen peroxide.

Crystallization: Allow the solution to cool slowly to room temperature, and then place it in an

ice bath to induce crystallization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b077131?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation and Purification: Collect the white crystals of sodium hexahydroxostannate(IV) by

vacuum filtration. Wash the crystals with cold ethanol to remove any residual sodium

hydroxide and then with diethyl ether to facilitate drying.

Drying: Dry the purified crystals in a desiccator over a suitable drying agent.

Industrial Production from Cassiterite Ore
On an industrial scale, sodium stannate is often produced from cassiterite (SnO₂), the primary

ore of tin.

Workflow for Industrial Production:

Cassiterite Ore (SnO₂)

Roasting with NaOH or Na₂CO₃

Leaching with Water

Filtration

Crystallization

Sodium Hexahydroxostannate(IV)

Click to download full resolution via product page
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Figure 2: Industrial Production from Cassiterite Ore.

Applications in Research and Development
Sodium hexahydroxostannate(IV) serves as a versatile reagent and precursor in various

applications.

Stabilization of Hydrogen Peroxide
Sodium stannate is a well-established stabilizer for hydrogen peroxide solutions, preventing its

decomposition.

Mechanism of Stabilization:

H₂O₂

Decomposition

O₂ + H₂O

[Sn(OH)₆]²⁻

Complexation with trace metal ions

Inactivation of Catalytic Sites

Click to download full resolution via product page

Figure 3: Stabilization of Hydrogen Peroxide by Sodium Stannate.

Experimental Protocol for Peroxide Stabilization:
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Stock Solution Preparation: Prepare a 10% (w/v) stock solution of sodium

hexahydroxostannate(IV) in deionized water.

Stabilization: To a 1 L volume of 30% hydrogen peroxide solution, add the sodium stannate

stock solution to achieve a final concentration of 100-300 mg/L.

pH Adjustment: Adjust the pH of the stabilized hydrogen peroxide solution to between 3 and

4 using phosphoric acid or another suitable acid for optimal stability.

Monitoring: The stability of the hydrogen peroxide solution can be monitored over time by

titrating aliquots with a standardized potassium permanganate solution.

Electroplating of Tin and Tin Alloys
Sodium stannate is a key component in alkaline tin plating baths, providing a source of tin(IV)

ions.

Simplified Electroplating Workflow:

Substrate Preparation (Cleaning & Degreasing)

Alkaline Plating Bath
(Na₂[Sn(OH)₆], NaOH, Additives)

Electrodeposition
(Anode: Tin, Cathode: Substrate)

Post-treatment
(Rinsing & Drying)

Click to download full resolution via product page

Figure 4: General Workflow for Tin Electroplating.
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Experimental Protocol for Alkaline Tin Plating:

Bath Composition: Prepare an electroplating bath with the following composition:

Sodium Hexahydroxostannate(IV): 80-100 g/L

Sodium Hydroxide (free): 10-15 g/L

Additives (e.g., brighteners, grain refiners): as required

Operating Conditions:

Temperature: 60-80 °C

Cathode Current Density: 1-3 A/dm²

Anode: Pure Tin

Procedure:

Thoroughly clean and degrease the substrate to be plated.

Immerse the substrate (cathode) and the tin anode in the plating bath.

Apply the specified direct current for a duration calculated to achieve the desired plating

thickness.

After plating, rinse the substrate with deionized water and dry thoroughly.

Mordant in Textile Dyeing
In textile dyeing, sodium stannate can act as a mordant, a substance that helps to fix the dye to

the fabric, thereby improving color fastness.

Comparative Color Fastness Data:

The following tables summarize the available data on the color fastness of cotton and silk

fabrics mordanted with tin salts (as a proxy for sodium stannate) and dyed with natural dyes.

The ratings are based on the standard grey scale, where 5 is excellent and 1 is poor.
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Table 1: Color Fastness of Mordanted Cotton Fabric

Fastness Property Rating (Grey Scale) Reference

Wash Fastness 3-4 [5]

Light Fastness 4 [6]

Rubbing Fastness (Dry) 4-5 [6]

Rubbing Fastness (Wet) 3-4 [6]

Table 2: Color Fastness of Mordanted Silk Fabric

Fastness Property Rating (Grey Scale) Reference

Wash Fastness 4 [7]

Light Fastness 4-5 [8]

Rubbing Fastness (Dry) 4-5 [9]

Rubbing Fastness (Wet) 4 [9]

Experimental Protocol for Mordanting Silk with Sodium Stannate:

Scouring: Wash the silk fabric thoroughly with a neutral soap to remove any impurities.

Mordant Bath Preparation: Prepare a mordant bath with a 1-2% solution of sodium

hexahydroxostannate(IV) in water.

Mordanting: Immerse the scoured silk fabric in the mordant bath and gently heat to 60-70 °C

for 1 hour. Stir occasionally to ensure even mordanting.

Rinsing: Remove the fabric from the mordant bath, allow it to cool, and then rinse thoroughly

with water.

Dyeing: The mordanted fabric is now ready for dyeing with a natural or synthetic dye.

Experimental Protocol for Mordanting Cotton with Sodium Stannate:
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Scouring: Boil the cotton fabric in a solution of soda ash (sodium carbonate) to remove

natural waxes and pectins.

Tannin Pre-treatment: For improved dye uptake, it is often beneficial to pre-treat the scoured

cotton with a tannin solution (e.g., from oak galls or myrobalan).

Mordant Bath Preparation: Prepare a 2-4% solution of sodium hexahydroxostannate(IV).

Mordanting: Immerse the tannin-treated cotton in the mordant bath at room temperature for

at least 2-4 hours, or overnight for best results.

Rinsing and Dyeing: Rinse the mordanted cotton and proceed with dyeing.

Thermal Analysis
Thermal analysis provides insights into the thermal stability and decomposition of sodium

hexahydroxostannate(IV).

TGA/DSC Analysis:

A typical thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) of

sodium hexahydroxostannate(IV) would show a weight loss corresponding to the loss of water

molecules upon heating. The decomposition begins around 140 °C, where it loses its water of

hydration to form anhydrous sodium stannate (Na₂SnO₃).

TGA

TGA

TGA

DSC

DSC

DSC

DSC

Temperature (°C) Weight (%) / Heat Flow
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Figure 5: Representative TGA/DSC Thermogram.

Safety and Handling
Sodium hexahydroxostannate(IV) is a hazardous substance and should be handled with

appropriate safety precautions.

Hazards: Causes skin irritation and serious eye damage. May cause respiratory irritation.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.

Handling: Avoid breathing dust. Use only in a well-ventilated area.

Storage: Store in a dry, well-ventilated place. Keep container tightly closed.

Conclusion
Sodium hexahydroxostannate(IV), also known as sodium stannate trihydrate, is a compound

with a rich history and a diverse range of modern applications. A clear understanding of its

chemical identity, properties, and synthesis is essential for its effective utilization in research

and industry. The detailed experimental protocols provided in this guide offer a practical

resource for scientists and engineers working in fields ranging from materials science to drug

development. As research continues, the unique properties of this tin compound are likely to be

exploited in new and innovative ways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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